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Introduction to T100-Mut: A Novel Genetically
Encoded Calcium Indicator
T100-Mut is a novel, genetically encoded calcium indicator (GECI) designed for the sensitive

detection of intracellular calcium (Ca²⁺) dynamics in living cells.[1][2][3] As a genetically

encoded tool, T100-Mut can be expressed in specific cell types or subcellular compartments,

offering high specificity and enabling long-term, repeated measurements of Ca²⁺ signaling in

vivo.[3][4] T100-Mut is engineered from a circularly permuted green fluorescent protein

(cpGFP) fused with a calmodulin (CaM) domain and the M13 peptide.[2] This design translates

Ca²⁺ binding into a fluorescent signal, providing a powerful tool for researchers in

neuroscience, cell biology, and drug discovery to monitor neuronal activity, screen for

modulators of G-protein coupled receptors (GPCRs), and investigate other Ca²⁺-mediated

signaling pathways.[5]

Mechanism of Action
The fluorescence of T100-Mut is directly dependent on intracellular Ca²⁺ concentration. In its

baseline state, with low intracellular Ca²⁺, the cpGFP component of the T100-Mut protein

exhibits a low level of fluorescence. Upon neuronal firing or other cellular stimulation, there is
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an influx of Ca²⁺ into the cytoplasm.[2][3] The binding of Ca²⁺ ions to the calmodulin (CaM)

domain of the T100-Mut protein induces a conformational change.[2][6] This change brings the

CaM and M13 domains closer together, which in turn alters the chromophore environment

within the cpGFP and leads to a significant increase in its fluorescence intensity.[3] This

change in fluorescence can be monitored over time using standard fluorescence microscopy

techniques to provide a real-time readout of intracellular Ca²⁺ dynamics.
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Mechanism of T100-Mut fluorescence upon calcium binding.

Applications
The ability of T100-Mut to provide a sensitive and specific readout of intracellular Ca²⁺ makes it

a versatile tool for a wide range of applications:

Neuroscience: T100-Mut can be used to monitor the activity of genetically defined neuronal

populations in real-time, providing insights into the function of neural circuits underlying

behavior.[2][3]

Drug Discovery: High-throughput screening of compound libraries can be performed using

T100-Mut to identify novel agonists or antagonists of GPCRs and ion channels that

modulate intracellular Ca²⁺ levels.[5]
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Cardiomyocyte Research: T100-Mut can be employed to study Ca²⁺ handling and signaling

in cardiomyocytes, offering a valuable tool for understanding cardiac physiology and disease.

Glial Cell Research: As with other GECIs, T100-Mut is suitable for investigating the complex

Ca²⁺ signaling in glial cells like astrocytes.[1]

Quantitative Data
The following table summarizes the key photophysical and biochemical properties of T100-Mut
in comparison to the widely used GECI, GCaMP6s, and the chemical Ca²⁺ indicator, Fura-2

AM.

Property
T100-Mut
(Hypothetical)

GCaMP6s Fura-2 AM

Indicator Type Genetically Encoded Genetically Encoded Chemical

Excitation Wavelength

(nm)
488 488 340/380

Emission Wavelength

(nm)
510 510 510

Brightness (Quantum

Yield)
0.65 0.60 0.23 (Ca²⁺-bound)

Affinity (Kd for Ca²⁺) ~250 nM ~144 nM ~145 nM

Fold Change in

Fluorescence
>50-fold ~50-fold Ratiometric Change

Kinetics (t_on for 20

µM Ca²⁺)
~50 ms ~15 ms <1 ms

Kinetics (t_off from 20

µM Ca²⁺)
~300 ms ~200 ms <1 ms

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12379129/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-using-t100-mut
https://www.benchchem.com/product/b12379129/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-using-t100-mut
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2021.690147/full
https://www.benchchem.com/product/b12379129/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-using-t100-mut
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The general workflow for a calcium imaging experiment using T100-Mut is outlined below. This

workflow can be adapted for various cell types and experimental questions.

Cell Culture and Plating

Transfection with T100-Mut Plasmid

Incubation for Protein Expression
(24-48 hours)

Live-Cell Imaging Setup

Establish Baseline Fluorescence

Cell Stimulation
(e.g., agonist addition)

Fluorescence Data Acquisition

Data Analysis and Quantification

Click to download full resolution via product page

General workflow for a calcium imaging experiment using T100-Mut.
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Detailed Experimental Protocol: Monitoring GPCR
Activation in HEK293 Cells
This protocol provides a step-by-step guide for a calcium imaging assay to monitor the

activation of a Gαq-coupled GPCR in HEK293 cells using T100-Mut.

Materials and Reagents:

HEK293 cells

Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

T100-Mut plasmid DNA

Transfection reagent (e.g., Lipofectamine 3000)

Glass-bottom imaging dishes

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

GPCR agonist of interest

Ionomycin (positive control)

EGTA (negative control)[7]

Fluorescence microscope equipped with a camera and appropriate filter sets (e.g.,

FITC/GFP)

Procedure:

Cell Culture and Plating: a. Culture HEK293 cells in DMEM supplemented with 10% FBS at

37°C in a 5% CO₂ incubator. b. The day before transfection, seed the cells onto glass-bottom

imaging dishes at a density that will result in 70-80% confluency on the day of imaging.

Transfection with T100-Mut Plasmid: a. On the day of transfection, prepare the DNA-

transfection reagent complexes according to the manufacturer's protocol. b. Gently add the
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complexes to the cells and incubate for 24-48 hours to allow for T100-Mut protein

expression.

Preparation for Imaging: a. Before imaging, carefully wash the cells twice with pre-warmed

HBSS with 20 mM HEPES. b. Add fresh HBSS with 20 mM HEPES to the dish to maintain

cell viability during imaging.

Live-Cell Imaging: a. Place the imaging dish on the stage of the fluorescence microscope. b.

Excite the T100-Mut expressing cells with a 488 nm light source and capture the emission at

~510 nm. c. Acquire baseline fluorescence images for 1-2 minutes to establish a stable

baseline.

Cell Stimulation and Data Acquisition: a. To stimulate the cells, carefully add the GPCR

agonist of interest to the imaging dish at the desired final concentration. b. Immediately begin

acquiring a time-lapse series of images to capture the change in fluorescence intensity over

time. The acquisition rate will depend on the kinetics of the expected response. c. For a

positive control, at the end of the experiment, add ionomycin to elicit a maximal Ca²⁺

response.[7] d. For a negative control, in a separate experiment, pre-incubate cells with

EGTA to chelate extracellular calcium before adding the agonist.[7][8]

Data Analysis: a. For each cell of interest, define a region of interest (ROI) and measure the

mean fluorescence intensity for each frame of the time-lapse series. b. Correct for

photobleaching if necessary. c. Normalize the fluorescence intensity data by dividing the

intensity at each time point (F) by the average baseline intensity (F₀). The resulting F/F₀ ratio

represents the change in intracellular Ca²⁺. d. Plot the F/F₀ ratio over time to visualize the

Ca²⁺ transient. e. Quantify key parameters of the Ca²⁺ response, such as the peak

amplitude, time to peak, and duration.

Conclusion
T100-Mut represents a promising new tool for the study of intracellular Ca²⁺ signaling. Its

genetic encodability allows for targeted expression and long-term studies, making it a valuable

asset for researchers in a variety of fields.[3][4] The protocols and information provided in this

document are intended to serve as a guide for the successful implementation of T100-Mut in
your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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